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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064

For Researchers, Scientists, and Drug Development Professionals

Introduction

MitoTracker™ Green FM is a fluorescent dye utilized for labeling mitochondria within live cells.
This probe readily permeates live cells and accumulates in the mitochondria. A key feature of
MitoTracker™ Green FM is its mildly thiol-reactive chloromethyl group, which reacts with free
thiol groups on mitochondrial proteins, leading to covalent bonding. This ensures the probe is
well-retained within the mitochondria, even after cell death and fixation, although live-cell
imaging is primarily recommended. The dye's accumulation in mitochondria is dependent on
membrane potential. It exhibits an excitation maximum at approximately 490 nm and an
emission maximum at around 516-523 nm.[1][2] Proper preparation of the stock solution is
critical for achieving accurate and reproducible results in downstream applications such as
fluorescence microscopy and flow cytometry.

Product Information and Specifications

Quantitative data regarding MitoTracker™ Green FM is summarized in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b609064?utm_src=pdf-interest
https://www.medchemexpress.com/mitotracker-green-fm.html
https://file.medchemexpress.com/batch_PDF/HY-135056/MitoTracker-Green-FM-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value Source
Molecular Weight 671.87 g/mol [2]
Excitation Wavelength (max) 490 nm [2]
Emission Wavelength (max) 516 - 523 nm [2][3]

Form

Lyophilized solid

[3]4]

Standard Vial Size

50 ug

[11(31[4]

Recommended Solvent

High-quality anhydrous DMSO

[3]4]

Recommended Stock Conc.

1mM

[1112](31[4]

Typical Working Conc.

20 - 400 nM

[21(31[4]

Experimental Protocol: Preparation of a 1 mM Stock

Solution

This protocol details the steps to reconstitute lyophilized MitoTracker™ Green FM to create a 1

mM stock solution.

Materials:

Microcentrifuge

Vortex mixer (optional)

Procedure:

Vial of lyophilized MitoTracker™ Green FM (50 ug)

High-quality anhydrous Dimethyl Sulfoxide (DMSO)

Pipettes and sterile pipette tips

Amber or light-blocking microcentrifuge tubes for aliquoting
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» Pre-Reconstitution Handling: Before opening, briefly centrifuge the vial of lyophilized
MitoTracker™ Green FM to ensure the powder is collected at the bottom.[3][4]

e Reconstitution: Add 74.4 pL of high-quality anhydrous DMSO to the vial containing 50 pg of
the lyophilized powder.[1][2][3][4] This will yield a 1 mM stock solution.

o Dissolution: Cap the vial securely and vortex gently or pipette up and down to ensure the
powder is completely dissolved.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the 1 mM stock solution into smaller, single-use volumes in amber
or light-blocking microcentrifuge tubes.[1][2][4]

o Storage: Store the aliquoted stock solution at -20°C, protected from light.[1][2][3][4] Some
sources suggest the reconstituted solution is stable for up to 2 weeks at -20°C, while others
indicate stability for 1 month at -20°C or up to 6 months at -80°C.[2][3][4] For optimal
performance, it is best to use the solution within the shorter recommended timeframe. The
lyophilized solid should be stored at -20°C, desiccated and protected from light, where it is
stable for up to 12 months.[3][4][5]

Workflow for Stock and Working Solution
Preparation

The following diagram illustrates the overall workflow from receiving the lyophilized product to
preparing the final working solution for cell staining.

Click to download full resolution via product page
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Caption: Workflow for preparing MitoTracker™ Green FM stock and working solutions.

Staining Mechanism

The following diagram illustrates the mechanism by which MitoTracker™ Green FM labels
mitochondria in live cells.
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Caption: Mechanism of mitochondrial labeling by MitoTracker™ Green FM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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